Cas no 192225-81-3 (Bis(phenylethynyl)(2,4,6-tri-tert-butylphenyl)phosphane)

Bis(phenylethynyl)(2,4,6-tri-tert-butylphenyl)phosphane structure
192225-81-3 structure
Product Name:Bis(phenylethynyl)(2,4,6-tri-tert-butylphenyl)phosphane
CAS No:192225-81-3
MF:C34H39P
MW:478.647230386734
CID:2787477
PubChem ID:15394104
Update Time:2025-04-21

Bis(phenylethynyl)(2,4,6-tri-tert-butylphenyl)phosphane Chemical and Physical Properties

Names and Identifiers

    • DTXSID80572336
    • Bis(phenylethynyl)(2,4,6-tri-tert-butylphenyl)phosphane
    • DTXCID00523108
    • 192225-81-3
    • Inchi: 1S/C34H39P/c1-32(2,3)28-24-29(33(4,5)6)31(30(25-28)34(7,8)9)35(22-20-26-16-12-10-13-17-26)23-21-27-18-14-11-15-19-27/h10-19,24-25H,1-9H3
    • InChI Key: FCBNGONDRDUBBB-UHFFFAOYSA-N
    • SMILES: P(C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)C1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 478.278938242Da
  • Monoisotopic Mass: 478.278938242Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.8
  • Topological Polar Surface Area: 0Ų
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